Cas no 1803708-45-3 (1,4-Dibromo-2,5-difluoro-3-ethylbenzene)

1,4-Dibromo-2,5-difluoro-3-ethylbenzene is a halogenated aromatic compound featuring bromine and fluorine substituents at the 1,4 and 2,5 positions, respectively, with an ethyl group at the 3-position. This structure imparts unique reactivity, making it valuable as an intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura or Negishi couplings. The presence of both bromine and fluorine enhances its utility in pharmaceutical and agrochemical applications, where selective functionalization is required. Its crystalline solid form ensures stability and ease of handling under standard conditions. The compound’s defined substitution pattern allows for precise modifications, supporting the development of complex molecular architectures.

1,4-Dibromo-2,5-difluoro-3-ethylbenzene structure

1803708-45-3 structure

Product Name:1,4-Dibromo-2,5-difluoro-3-ethylbenzene

CAS No:1803708-45-3

MF:C₈H₆Br₂F₂

MW:299.938047885895

CID:4971272

Update Time:2025-05-27

1,4-Dibromo-2,5-difluoro-3-ethylbenzene Chemical and Physical Properties

Names and Identifiers

- 1,4-Dibromo-2,5-difluoro-3-ethylbenzene
- 1,4-Dibromo-3-ethyl-2,5-difluorobenzene
- Inchi： 1S/C8H6Br2F2/c1-2-4-7(10)6(11)3-5(9)8(4)12/h3H,2H2,1H3
- InChI Key： IKGYOUIODQKOEB-UHFFFAOYSA-N
- SMILES： BrC1C(=CC(=C(C=1CC)F)Br)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 154
XLogP3: 4.3
Topological Polar Surface Area: 0

1,4-Dibromo-2,5-difluoro-3-ethylbenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013024623-250mg	1,4-Dibromo-2,5-difluoro-3-ethylbenzene	1803708-45-3	97%	250mg	499.20 USD	2021-06-24
Alichem	A013024623-500mg	1,4-Dibromo-2,5-difluoro-3-ethylbenzene	1803708-45-3	97%	500mg	815.00 USD	2021-06-24
Alichem	A013024623-1g	1,4-Dibromo-2,5-difluoro-3-ethylbenzene	1803708-45-3	97%	1g	1,445.30 USD	2021-06-24